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Compound of Interest

Compound Name: Lavendustin B

Cat. No.: B1674586 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the handling, storage, and

utilization of Lavendustin B powder in various experimental settings. The protocols detailed

below are intended to serve as a foundation for researchers to adapt to their specific

experimental needs.

Product Information
Chemical Name: 5-[Bis[(2-hydroxyphenyl)methyl]amino]-2-hydroxybenzoic acid[1]

Molecular Formula: C₂₁H₁₉NO₅

Molecular Weight: 365.38 g/mol

CAS Number: 125697-91-8

Appearance: Off-white to yellow solid powder

Handling and Storage
Proper handling and storage of Lavendustin B powder are crucial to maintain its stability and

ensure user safety.
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Lavendustin B is harmful if swallowed and is very toxic to aquatic life with long-lasting

effects[1]. Standard laboratory safety practices should be strictly followed.

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses with side shields, and

chemical-resistant gloves.

Ventilation: Use in a well-ventilated area or under a chemical fume hood to avoid inhalation

of dust.

Handling: Avoid contact with skin and eyes. Do not eat, drink, or smoke when handling the

product[1]. Wash hands thoroughly after handling.

First Aid Measures
If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth[1].

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

In Case of Skin Contact: Wash off with soap and plenty of water.

If Inhaled: Move the person into fresh air.

Storage Conditions
The stability of Lavendustin B is dependent on the storage conditions.

Form Storage Temperature Stability

Powder -20°C ≥ 3 years

In Solvent -80°C Up to 1 year

-20°C Up to 1 month

Source:[2]

Powder: Store the vial of Lavendustin B powder at -20°C, protected from light. The powder

is stable for at least three years under these conditions[2].
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Stock Solutions: Prepare concentrated stock solutions in an appropriate solvent (e.g.,

DMSO). Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles,

which can degrade the compound. Store these aliquots at -80°C for up to one year or at

-20°C for up to one month[2].

Solubility and Solution Preparation
Lavendustin B is soluble in organic solvents but insoluble in water[2].

Solvent Solubility

DMSO ≥ 73 mg/mL (199.79 mM)[2]

Ethanol ≥ 73 mg/mL (199.79 mM)[2]

Water Insoluble[2]

Note: The use of fresh, anhydrous DMSO is recommended as moisture can reduce the

solubility of Lavendustin B[2].

Preparation of a 10 mM Stock Solution in DMSO
Warm the Vial: Allow the vial of Lavendustin B powder to equilibrate to room temperature

before opening to prevent condensation.

Add Solvent: Using a calibrated pipette, add the appropriate volume of fresh, anhydrous

DMSO to the vial to achieve a 10 mM concentration. For example, to prepare a 10 mM stock

solution from 1 mg of Lavendustin B (MW: 365.38), add 273.7 µL of DMSO.

Dissolve: Gently vortex or sonicate the vial until the powder is completely dissolved.

Aliquot and Store: Aliquot the stock solution into single-use, light-protected vials and store at

-80°C or -20°C as recommended above.

Mechanism of Action and Signaling Pathways
Lavendustin B is a multi-target inhibitor, primarily known for its effects on HIV-1 integrase,

glucose transporter 1 (GLUT1), and as a weak inhibitor of tyrosine kinases[2].
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Inhibition of HIV-1 Integrase
Lavendustin B inhibits the interaction between HIV-1 integrase (IN) and the lens epithelium-

derived growth factor (LEDGF/p75), a cellular cofactor essential for tethering the pre-integration

complex to the host chromatin[2]. This disruption prevents the integration of the viral DNA into

the host genome, a critical step in the HIV-1 replication cycle.
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Caption: Inhibition of HIV-1 Integrase by Lavendustin B.

Inhibition of Glucose Transporter 1 (GLUT1)
Lavendustin B acts as a competitive inhibitor of GLUT1, a key transporter responsible for the

facilitated diffusion of glucose across the cell membrane. By blocking GLUT1, Lavendustin B
can disrupt cellular glucose uptake, which is particularly critical for cancer cells that exhibit high

rates of glycolysis (the Warburg effect).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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